Cas no 851386-39-5 (2,5-Difluoroisonicotinic acid)

2,5-Difluoroisonicotinic acid structure
2,5-Difluoroisonicotinic acid structure
Product Name:2,5-Difluoroisonicotinic acid
CAS No:851386-39-5
MF:C6H3F2NO2
MW:159.090328454971
MDL:MFCD09031179
CID:717048
PubChem ID:12175269
Update Time:2024-10-26

2,5-Difluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoroisonicotinic acid
    • 2,5-Difluoropyridine-4-carboxylic acid
    • 4-Pyridinecarboxylicacid, 2,5-difluoro-
    • 2,4-DIFLUOROPHENYL TRIFLUOROMETHANESULFONATE
    • 2,5-Difluoro-4-pyridinecarboxylic acid (ACI)
    • CS-0035440
    • 851386-39-5
    • DTXSID80479230
    • 4-Pyridinecarboxylic acid, 2,5-difluoro-
    • W11444
    • 2,5-Difluoroisonicotinicacid
    • SB54046
    • MFCD09031179
    • 2,5-Difluoropyridine-4-carboxylic acid, AldrichCPR
    • EN300-172823
    • AKOS006290078
    • DB-082203
    • SCHEMBL16992900
    • Z1198183201
    • FS-4722
    • MDL： MFCD09031179
    • Inchi： 1S/C6H3F2NO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H,10,11)
    • InChI Key： ZOWKELQABLPUIR-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CN=C(F)C=1)O

Computed Properties

  • Exact Mass: 159.01300
  • Monoisotopic Mass: 159.01318466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.535
  • Boiling Point: 372.7°C at 760 mmHg
  • Flash Point: 179.2°C
  • Refractive Index: 1.515
  • PSA: 50.19000
  • LogP: 1.05800

2,5-Difluoroisonicotinic acid Security Information

  • HazardClass：IRRITANT

2,5-Difluoroisonicotinic acid Pricemore >>

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2,5-Difluoroisonicotinic acid Production Method

Production Method 1

84476-99-3 84476-99-3
851386-39-5 851386-39-5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  2 h, 75 °C
1.2 -
1.3 Reagents: Hydrogen ion Solvents: Water ;  pH 1
Reference
Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position
Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

2,5-Difluoroisonicotinic acid Raw materials

2,5-Difluoroisonicotinic acid Preparation Products

2,5-Difluoroisonicotinic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:851386-39-5)2,5-Difluoroisonicotinic acid
Order Number:A863688
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:42
Price ($):756.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:851386-39-5)2,5-Difluoroisonicotinic acid
A863688
Purity:99%
Quantity:25g
Price ($):756.0
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